ethyl 2-((4-methyl-5-((4-(piperidin-1-ylsulfonyl)benzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[[4-methyl-5-[[(4-piperidin-1-ylsulfonylbenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H27N5O5S2/c1-3-30-18(26)14-31-20-23-22-17(24(20)2)13-21-19(27)15-7-9-16(10-8-15)32(28,29)25-11-5-4-6-12-25/h7-10H,3-6,11-14H2,1-2H3,(H,21,27)
• InChI Key: OYGLDMHYKUEEOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H27N5O5S2
• Molecular Weight: 481.6 g/mol

Description

Ethyl 2-((4-methyl-5-((4-(piperidin-1-ylsulfonyl)benzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C20H27N5O5S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Ethyl 2-((4-methyl-5-((4-(piperidin-1-ylsulfonyl)benzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate and its derivatives have been studied for their antimicrobial properties. Research by Fandaklı et al. (2012) on similar 1,2,4-triazol-3-one derivatives revealed that Mannich bases of these compounds exhibited good activity against test microorganisms, comparable to ampicillin (Fandaklı et al., 2012).

Antituberculosis Activity

A study by Jeankumar et al. (2013) on ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which are structurally related to the compound , demonstrated promising antituberculosis activity. These compounds showed inhibition of Mycobacterium tuberculosis DNA gyrase and were not cytotoxic at certain concentrations (Jeankumar et al., 2013).

Synthesis and Chemical Properties

Research into the synthesis and chemical properties of related compounds provides insights into the possible applications and reactivity of this compound. Mohamed (2021) detailed the synthesis of various ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, highlighting the diverse potential of this class of compounds (Mohamed, 2021).

Anti-Acetylcholinesterase Activity

This compound, due to its structural similarity to certain piperidine derivatives, may have potential anti-acetylcholinesterase activity. Research by Sugimoto et al. (1990) on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which include similar structural motifs, indicated potent inhibitors of acetylcholinesterase (Sugimoto et al., 1990).

Anti-Cancer Properties

The compound's analogs have been studied for their anti-cancer properties. A study by Karayel (2021) on benzimidazole derivatives, which include similar structural components, suggested potential anti-cancer activity through molecular docking studies (Karayel, 2021).